Cas no 1189106-99-7 (4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline)

4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline structure
1189106-99-7 structure
Product Name:4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline
CAS No:1189106-99-7
MF:C16H9ClF3NO
MW:323.696973562241
CID:2616069
PubChem ID:45599460
Update Time:2025-04-21

4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline
    • MFCD12675078
    • DTXSID10671003
    • 4-Chloro-2-phenyl-8-trifluoromethoxyquinoline
    • 1189106-99-7
    • Inchi: 1S/C16H9ClF3NO/c17-12-9-13(10-5-2-1-3-6-10)21-15-11(12)7-4-8-14(15)22-16(18,19)20/h1-9H
    • InChI Key: MDGOSVAFSJCHLN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2C=CC=CC=2)N=C2C(=CC=CC2=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 323.0324761Da
  • Monoisotopic Mass: 323.0324761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 22.1Ų
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